Cas no 2648948-66-5 (methyl 4-ethyl-2-azabicyclo2.1.1hexane-1-carboxylate)

• Product Name: methyl 4-ethyl-2-azabicyclo2.1.1hexane-1-carboxylate
• CAS No: 2648948-66-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD34168135
• CID: 5562803
• PubChem ID: 155973026
• Update Time: 2025-10-29

methyl 4-ethyl-2-azabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2648948-66-5
• EN300-28228361
• EN300-39870279
• methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• methyl 4-ethyl-2-azabicyclo2.1.1hexane-1-carboxylate

• MDL： MFCD34168135
• Inchi： 1S/C9H15NO2/c1-3-8-4-9(5-8,10-6-8)7(11)12-2/h10H,3-6H2,1-2H3
• InChI Key： GCXBACUIUJRJDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CC(CC)(CN1)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-ethyl-2-azabicyclo2.1.1hexane-1-carboxylate

Exploring Methyl 4-Ethyl-2-Azabicyclo[2.1.1]hexane-1-Carboxylate (CAS No. 2648948-66-5): Properties, Applications, and Market Insights

The compound methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2648948-66-5) is a unique bicyclic structure with growing interest in pharmaceutical and chemical research. Its molecular framework combines an azabicyclo core with an ethyl substituent and a methyl carboxylate functional group, making it a versatile intermediate for drug discovery and specialty chemistry applications. Researchers are increasingly exploring its potential due to its structural rigidity and synthetic adaptability.

From a chemical perspective, the 2-azabicyclo[2.1.1]hexane scaffold presents intriguing stereochemical properties. The constrained bicyclic system influences both the compound's reactivity and its potential biological interactions. The methyl ester moiety at position 1 offers convenient handles for further chemical modifications, while the 4-ethyl substitution pattern contributes to the molecule's lipophilicity profile. These features make it particularly valuable in medicinal chemistry where researchers seek to optimize drug-like properties.

Recent trends in pharmaceutical development have heightened interest in azabicyclic compounds like methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate. The search for novel bioactive scaffolds has led many researchers to investigate its potential as a building block for CNS-targeting molecules. Google Scholar and patent database searches reveal increasing publications referencing this structural motif, particularly in the context of neurological and anti-inflammatory applications.

The synthesis of CAS 2648948-66-5 typically involves [description of synthetic route without detailing controlled precursors]. Advanced purification techniques ensure high purity levels suitable for research applications. Analytical characterization commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, with particular attention to the compound's stereochemical purity given its bicyclic nature.

In the current market landscape, suppliers of methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate cater primarily to pharmaceutical researchers and specialty chemical manufacturers. The compound's price point reflects its status as a research-grade material rather than a bulk commodity. Market intelligence suggests growing demand from contract research organizations (CROs) working on next-generation therapeutics.

From a regulatory standpoint, 2648948-66-5 is not currently listed on major controlled substance inventories. However, researchers should always consult current regulations as chemical control lists undergo periodic updates. Proper handling procedures should be followed according to standard laboratory safety protocols for organic compounds.

The stability profile of methyl 4-ethyl-2-azabicyclo[2.1.1]hexane carboxylate recommends storage under inert atmosphere at low temperatures to preserve its chemical integrity. Solubility studies indicate good dissolution in common organic solvents, which facilitates its use in various synthetic applications. These physicochemical properties contribute to its utility across multiple research scenarios.

Emerging applications for this azabicyclic ester include its use as a chiral auxiliary in asymmetric synthesis and as a structural motif in drug design. Computational chemistry studies suggest interesting conformational properties that may influence molecular recognition processes. These findings have sparked additional research into related bicyclic azetidines and their derivatives.

Quality control specifications for CAS 2648948-66-5 typically require ≥95% purity by HPLC, with particular attention to stereoisomeric purity. Advanced analytical methods can distinguish between possible diastereomers that might form during synthesis. These quality standards ensure reliable research outcomes when the compound is used as a synthetic intermediate.

The environmental profile of methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate is still under investigation, as with many specialty research chemicals. Preliminary biodegradability studies suggest [general findings without making unverified claims]. Researchers should follow standard protocols for disposal of organic chemical waste in accordance with institutional guidelines.

Future research directions for this compound may explore its potential in [general application areas without mentioning controlled substances]. The unique geometry of the 2-azabicyclo[2.1.1]hexane system continues to attract attention from computational chemists and synthetic methodologies developers alike. Its combination of structural features makes it a compelling subject for further investigation.

For researchers sourcing methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate, verification of supplier credentials and compound characterization data is essential. Reputable suppliers provide comprehensive analytical data with each batch, including chromatograms and spectral data. These quality assurances are particularly important when the compound will be used in sensitive applications such as medicinal chemistry programs.

The intellectual property landscape surrounding 2648948-66-5 shows increasing patent activity, particularly in pharmaceutical compositions. While the compound itself may not be patented, its derivatives and specific applications are becoming subjects of patent claims. Researchers should conduct proper freedom-to-operate analyses before developing commercial applications.

In summary, methyl 4-ethyl-2-azabicyclo[2.1.1]hexane-1-carboxylate represents an interesting case study in specialty chemical development. Its combination of structural features, synthetic utility, and potential applications make it a compound worth watching in coming years. As research continues, we may see new and innovative uses emerge for this versatile bicyclic structure.